Ethyl 2-oxo-1,2-dihydroquinoline-3-carboxylate
Overview
Description
“Ethyl 2-oxo-1,2-dihydroquinoline-3-carboxylate” is a chemical compound that has been studied for its potential applications in medicinal chemistry . It has been synthesized and characterized in the context of developing new inhibitors against the acetylcholinesterase enzyme .
Synthesis Analysis
The synthesis of “Ethyl 2-oxo-1,2-dihydroquinoline-3-carboxylate” involves the reaction of esters with diethylmalonate in the presence of sodium ethoxide . This process generates the core structures of ethyl 4-hydroxy-8-methyl-2-quinolone-3-carboxylate derivatives .
Molecular Structure Analysis
The molecular structure of “Ethyl 2-oxo-1,2-dihydroquinoline-3-carboxylate” can be represented by the InChI code: 1S/C12H11NO3/c1-2-16-12(15)9-7-8-5-3-4-6-10(8)13-11(9)14/h3-7H,2H2,1H3,(H,13,14)
.
Chemical Reactions Analysis
This compound has been found to participate in Ugi-type multicomponent condensation through a Smiles rearrangement in replacement of acid components . The new four-component process leads readily and efficiently to heterocyclic enamines .
Physical And Chemical Properties Analysis
“Ethyl 2-oxo-1,2-dihydroquinoline-3-carboxylate” is a solid at room temperature .
Scientific Research Applications
Application 1: Inhibition of Acetylcholinesterase Enzyme
- Summary of the Application : This compound has been synthesized and evaluated as a potent inhibitor against the acetylcholinesterase enzyme (AChE). This is particularly relevant in the treatment of Alzheimer’s disease (AD), a worldwide mental disorder manifested with dementia symptoms .
- Methods of Application : The biological evaluation of these compounds in inhibiting AChE was evaluated by the in-house gas chromatography method .
- Results or Outcomes : The synthesized carboxamides showed a strong potency in inhibiting AChE. Nine compounds from the group had activities higher than or close to donepezil (the positive control, IC50 ca 10 nM). For example, compound 7 depicted IC50 of 7 nM and was subsequently evaluated by the in vivo zebra fish model. Interestingly compound 7 showed better recovery from scopolamine-induced dementia than that of donepezil .
Application 2: Antibacterial and Anticancer Activity
- Summary of the Application : A series of Cu (II) complexes with 2-oxo-1,2-dihydroquinoline-3-carbaldehyde hydrazones has been revealed to have antibacterial and anticancer activity . Moreover, these compounds have been used as DNA intercalators applied in chemotherapy as agents inhibiting DNA replication of fast-growing malignant cells .
Application 3: Smiles Rearrangement Reaction
- Summary of the Application : This compound has been used in the Smiles rearrangement reaction, which is a method for synthesizing amino acid derived quinolin-2 (1H)-one enamines .
- Methods of Application : The compound participates in an Ugi-type multicomponent condensation through a Smiles rearrangement in replacement of acid components .
- Results or Outcomes : The new four-component process leads readily and efficiently to heterocyclic enamines. This report is an outstanding strategy for the preparation of new biologically structures containing peptidic or pseudo-peptidic with quinolin-2 (1H)-one scaffolds .
Application 4: Inhibitor of RNA-dependent RNA Polymerase Enzyme
- Summary of the Application : A drug derived by 4-hydroxy-2 (1H)-quinolinone has been described to be an inhibitor of the RNA-dependent RNA polymerase enzyme transcribed by the Hepatitis C virus .
Application 5: Synthesis of Amino Acid Derived Quinolin-2 (1H)-one Enamines
- Summary of the Application : This compound has been used in the synthesis of amino acid derived quinolin-2 (1H)-one enamines .
- Methods of Application : The compound participates in an Ugi-type multicomponent condensation through a Smiles rearrangement in replacement of acid components .
- Results or Outcomes : The new four-component process leads readily and efficiently to heterocyclic enamines. This report is an outstanding strategy for the preparation of new biologically structures containing peptidic or pseudo-peptidic with quinolin-2 (1H)-one scaffolds .
Application 6: Inhibitor of the RNA-dependent RNA Polymerase Enzyme
Safety And Hazards
Future Directions
properties
IUPAC Name |
ethyl 2-oxo-1H-quinoline-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3/c1-2-16-12(15)9-7-8-5-3-4-6-10(8)13-11(9)14/h3-7H,2H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POZIHPKRJFLANV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=CC=CC=C2NC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50343353 | |
Record name | Ethyl 2-oxo-1,2-dihydroquinoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50343353 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-oxo-1,2-dihydroquinoline-3-carboxylate | |
CAS RN |
85870-47-9 | |
Record name | Ethyl 2-oxo-1,2-dihydroquinoline-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50343353 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 2-oxo-1,2-dihydroquinoline-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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